Cas no 1782313-26-1 (5-(Pyrrolidin-3-yl)-1,3,4-thiadiazole-2-carboxylic acid)

• Product Name: 5-(Pyrrolidin-3-yl)-1,3,4-thiadiazole-2-carboxylic acid
• CAS No: 1782313-26-1
• MF: C₇H₉N₃O₂S
• MW: 199.230259656906
• CID: 5989919
• PubChem ID: 105452048
• Update Time: 2025-06-08

5-(Pyrrolidin-3-yl)-1,3,4-thiadiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(pyrrolidin-3-yl)-1,3,4-thiadiazole-2-carboxylic acid
• EN300-7540680
• 1782313-26-1
• 5-(Pyrrolidin-3-yl)-1,3,4-thiadiazole-2-carboxylic acid

• Inchi： 1S/C7H9N3O2S/c11-7(12)6-10-9-5(13-6)4-1-2-8-3-4/h4,8H,1-3H2,(H,11,12)
• InChI Key： RVQKWFCFCUUYTL-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NN=C1C1CNCC1

Computed Properties

• Exact Mass: 199.04154771g/mol
• Monoisotopic Mass: 199.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 103Ų

Additional information on 5-(Pyrrolidin-3-yl)-1,3,4-thiadiazole-2-carboxylic acid

Recent Advances in the Study of 5-(Pyrrolidin-3-yl)-1,3,4-thiadiazole-2-carboxylic acid (CAS: 1782313-26-1)

The compound 5-(Pyrrolidin-3-yl)-1,3,4-thiadiazole-2-carboxylic acid (CAS: 1782313-26-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound, which combines a pyrrolidine ring with a 1,3,4-thiadiazole moiety, exhibits promising biological activities, particularly in the context of enzyme inhibition and antimicrobial properties. Recent studies have explored its synthesis, pharmacological profile, and mechanism of action, positioning it as a valuable scaffold for drug development.

One of the key areas of research has been the synthesis and optimization of 5-(Pyrrolidin-3-yl)-1,3,4-thiadiazole-2-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The optimized method involves a multi-step reaction sequence starting from commercially available pyrrolidine derivatives, followed by cyclization and carboxylation steps. This advancement is critical for facilitating further pharmacological evaluations and potential industrial applications.

In terms of biological activity, recent investigations have highlighted the compound's potential as an inhibitor of bacterial enzymes, particularly those involved in cell wall biosynthesis. A 2024 study in Antimicrobial Agents and Chemotherapy demonstrated that 5-(Pyrrolidin-3-yl)-1,3,4-thiadiazole-2-carboxylic acid exhibits potent inhibitory effects against Mycobacterium tuberculosis, with a minimum inhibitory concentration (MIC) of 2 µg/mL. The study also elucidated its mechanism of action, revealing that the compound targets the D-alanine-D-alanine ligase (Ddl) enzyme, which is essential for peptidoglycan synthesis in bacterial cell walls.

Beyond its antimicrobial properties, this compound has also shown promise in cancer research. A preprint article from BioRxiv (2024) reported that derivatives of 5-(Pyrrolidin-3-yl)-1,3,4-thiadiazole-2-carboxylic acid exhibit selective cytotoxicity against certain cancer cell lines, including pancreatic and lung adenocarcinoma. The researchers attributed this activity to the compound's ability to modulate reactive oxygen species (ROS) levels and induce apoptosis via the mitochondrial pathway. These findings suggest potential applications in oncology, though further in vivo studies are needed to validate these effects.

Despite these promising results, challenges remain in the development of 5-(Pyrrolidin-3-yl)-1,3,4-thiadiazole-2-carboxylic acid as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, necessitating further structural modifications to improve its drug-like properties. Additionally, toxicity profiles in animal models are still under investigation, with preliminary data suggesting dose-dependent hepatotoxicity at higher concentrations.

In conclusion, 5-(Pyrrolidin-3-yl)-1,3,4-thiadiazole-2-carboxylic acid (CAS: 1782313-26-1) represents a versatile and pharmacologically active scaffold with applications in antimicrobial and anticancer drug discovery. Recent advancements in its synthesis and mechanistic understanding have laid the groundwork for future studies aimed at optimizing its therapeutic potential. Continued research efforts will be essential to address existing limitations and translate these findings into clinically viable treatments.